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Compound of Interest

Compound Name: LBA-3
Cat. No.: B12376179
Get Quote
\ J

An immediate and comprehensive guide for researchers, scientists, and drug development
professionals on the safe handling, operational protocols, and disposal of LBA-3.

This document provides critical safety and logistical information for the handling of LBA-3,
identified as Solstice® LBA (trans-1-chloro-3,3,3-trifluoropropene). Adherence to these
guidelines is essential for ensuring a safe laboratory environment.

Substance Identification and Properties

Solstice® LBA is a liquid halogenated olefin used as a blowing agent.[1] Its key physical and
environmental properties are summarized below.
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Property

Value

Chemical Name

trans-1-chloro-3,3,3-trifluoropropene

Molecular Formula

(E)CF3-CH=CCIH

CAS Number 102687-65-0
Molecular Weight 130 g/mol
Boiling Point 19°C /66 °F

Vapor Pressure @ 20°C

106.3 kPa / 15.4 psia

Liquid Density @ 20°C 1.296 g/ml
Flash Point None
Vapor Flame Limits None
Global Warming Potential (GWP) 1

Ozone Depletion Potential (ODP) ~0

Source: Honeywell Solstice® LBA Datasheet[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling LBA-3 to minimize exposure and ensure

personal safety.
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles or
glasses as per OSHA 29 CFR
1910.133 or European
Standard EN166.

To protect against splashes

and vapors.

Skin Protection

Impervious gloves (inspect
prior to use). Wear appropriate
protective clothing to prevent

skin exposure.

To prevent direct contact with

the liquid.

Respiratory Protection

In case of insufficient
ventilation, wear a positive-
pressure supplied-air respirator
(NIOSH approved). For rescue
and maintenance in storage
tanks, use a self-contained

breathing apparatus.

Vapors are heavier than air
and can displace oxygen,

leading to suffocation.[2]

Source: Solstice® LBA Safety Data Sheet[2]

Handling and Storage Procedures

Proper handling and storage are crucial to prevent accidents and maintain the integrity of the

substance.

Handling:

Ensure adequate ventilation, especially in confined areas.[2]

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or spray mist.[2]

Wash hands thoroughly before breaks and immediately after handling.[2]

Keep the product and empty containers away from heat and ignition sources.[2]
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o Perform filling operations only at stations with exhaust ventilation facilities.[2]
Storage:

o Store in a pressurized container.

» Protect from sunlight and do not expose to temperatures exceeding 55 °C.[2]
» Do not puncture or drop cylinders.[2]

First Aid Measures

Immediate response is critical in case of accidental exposure.

Exposure Route First Aid Protocol

) Move the victim to fresh air. If symptoms occur,
Inhalation . .
seek medical attention.

) Take off all contaminated clothing immediately.
Skin Contact )
Wash with plenty of water.

Rinse immediately with plenty of water, also
Eye Contact under the eyelids, for at least 15 minutes. If

irritation develops or persists, call a physician.[2]

If the victim is fully conscious, give a cupful of
Ingestion water. Do not induce vomiting without medical

advice. Call a physician immediately.[2]

Source: Solstice® LBA Safety Data Sheet[2]

Accidental Release and Disposal Plan

A clear plan for managing spills and disposing of waste is essential.

Accidental Release Workflow:
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Accidental Release

Evacuate Personnel
to Safe Areas

Ventilate Area

‘Wear Full PPE
(incl. respiratory protection)

Contain Spillage Collect with Non-Combustible Place in Container
(e.g., sand, earth) Absorbent Material for Disposal

Spill Occurs

Fire Emergency

Fire Involving LBA-3

__________________ Hazardous Decomposition Products:

y - Hydrogen fluoride

Cool Closed Containers Wear Self-Contained Breathing Prevent Run-off from - Gaseous hydrogen chloride (HCI)
with Water Spray Apparatus (SCBA) & Protective Suit Entering Drains/Water Courses - Carbon monoxide

- Carbon dioxide

- Carbonyl halides

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12376179/docs#essential-safety-and-operational-
guide-for-handling-lba-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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